Cas no 1935166-49-6 (tert-butyl N-[4-(cyclopropylamino)butyl]carbamate)

• Product Name: tert-butyl N-[4-(cyclopropylamino)butyl]carbamate
• CAS No: 1935166-49-6
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD29085915
• CID: 5182417
• Update Time: 2025-07-23

tert-butyl N-[4-(cyclopropylamino)butyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(cyclopropylamino)butyl]carbamate

• MDL： MFCD29085915
• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-9-5-4-8-13-10-6-7-10/h10,13H,4-9H2,1-3H3,(H,14,15)
• InChI Key： SXCQYTPRZAUQRQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCCNC1CC1

Additional information on tert-butyl N-[4-(cyclopropylamino)butyl]carbamate

Comprehensive Overview of tert-butyl N-[4-(cyclopropylamino)butyl]carbamate (CAS No. 1935166-49-6)

tert-butyl N-[4-(cyclopropylamino)butyl]carbamate (CAS No. 1935166-49-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This carbamate derivative features a unique molecular structure combining a tert-butyl group with a cyclopropylamino moiety, making it a valuable intermediate in synthetic chemistry. Researchers often explore its potential in drug discovery, particularly for modulating biological targets due to its amine-protecting group properties.

The compound's significance lies in its role as a building block for more complex molecules. Its carbamate functionality provides stability under various reaction conditions, while the cyclopropyl ring introduces steric and electronic effects that influence reactivity. Recent trends in medicinal chemistry highlight growing interest in such structurally diverse intermediates, as evidenced by increasing searches for "carbamate protecting groups" and "cyclopropylamine derivatives" across scientific databases.

From a synthetic perspective, tert-butyl N-[4-(cyclopropylamino)butyl]carbamate demonstrates excellent compatibility with peptide coupling reactions and cross-coupling methodologies. This versatility addresses current industry demands for efficient molecular scaffolding, particularly in developing kinase inhibitors and GPCR-targeted compounds. Analytical techniques like HPLC and LC-MS are commonly employed to characterize this compound, ensuring high purity for research applications.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it particularly relevant in contemporary ADMET studies. With increasing focus on bioavailability optimization in drug development, researchers frequently investigate how structural components like the tert-butyl carbamate group influence metabolic stability. These aspects correlate with trending search queries such as "improving drug-like properties" and "amine protection strategies" in scientific literature.

In material science applications, the 1935166-49-6 compound serves as a precursor for functionalized polymers. Its dual-reactive nature (amine and carbamate functionalities) enables participation in step-growth polymerization, attracting attention from researchers exploring smart materials and drug delivery systems. This aligns with growing market interest in biocompatible polymers, as reflected in patent filings and academic publications.

Quality control protocols for tert-butyl N-[4-(cyclopropylamino)butyl]carbamate emphasize rigorous spectroscopic verification (1H/13C NMR, IR) and chromatographic purity assessment. The compound's stability profile under various storage conditions remains a frequent topic in technical forums, addressing common user concerns about chemical shelf life and handling precautions. These practical considerations mirror frequently searched terms like "carbamate compound storage" in laboratory management contexts.

Emerging applications in catalysis demonstrate the compound's utility as a ligand precursor in asymmetric synthesis. The cyclopropylamine segment's conformational rigidity contributes to stereocontrol in transition metal-catalyzed reactions, a subject gaining traction in synthetic methodology development. This connects with current academic interest in "chiral amine auxiliaries" and "three-membered ring effects" in chemical transformations.

From an industrial standpoint, scalable synthesis routes for CAS 1935166-49-6 continue to evolve, focusing on atom economy and green chemistry principles. Process chemists actively investigate continuous flow approaches for its production, responding to pharmaceutical industry demands for sustainable manufacturing. These developments correspond with increasing searches for "green synthesis carbamates" and "flow chemistry advantages" in technical literature.

The compound's safety profile has been extensively documented, with particular attention to proper laboratory handling procedures. While not classified as hazardous under standard regulations, appropriate personal protective equipment (PPE) remains recommended when working with this material. Such safety considerations reflect common queries like "carbamate safety data" among laboratory personnel.

Future research directions for tert-butyl N-[4-(cyclopropylamino)butyl]carbamate may explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. The compound's structural features position it as a candidate for linker design in bifunctional molecules, an area experiencing rapid growth in therapeutic innovation. This perspective aligns with trending topics like "targeted protein degradation" in drug discovery circles.